Cas no 113556-74-4 (2,2,6-trimethyl-6-phenylpiperidin-4-one)

• Product Name: 2,2,6-trimethyl-6-phenylpiperidin-4-one
• CAS No: 113556-74-4
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 2611100
• PubChem ID: 13804558
• Update Time: 2025-04-21

2,2,6-trimethyl-6-phenylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,2,6-trimethyl-6-phenylpiperidin-4-one
• DTXCID40500776
• SCHEMBL1802503
• 113556-74-4
• DTXSID30549992
• 2,6,6-trimethyl-2-phenyl-4-piperidone

• Inchi： 1S/C14H19NO/c1-13(2)9-12(16)10-14(3,15-13)11-7-5-4-6-8-11/h4-8,15H,9-10H2,1-3H3
• InChI Key： VEKYAQXXTUPFSV-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)NC(C)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 217.146664230Da
• Monoisotopic Mass: 217.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų